Cas no 591210-47-8 (1H-Indole-3-carboxaldehyde,1-[(3-nitrophenyl)methyl]-(9CI))

1H-Indole-3-carboxaldehyde,1-[(3-nitrophenyl)methyl]-(9CI) structure
591210-47-8 structure
Product Name:1H-Indole-3-carboxaldehyde,1-[(3-nitrophenyl)methyl]-(9CI)
CAS No:591210-47-8
MF:C16H12N2O3
MW:280.27808380127
CID:1017468
PubChem ID:883348
Update Time:2025-04-20

1H-Indole-3-carboxaldehyde,1-[(3-nitrophenyl)methyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxaldehyde,1-[(3-nitrophenyl)methyl]-(9CI)
    • 1-(3-Nitrobenzyl)-1H-indole-3-carbaldehyde
    • 1-(3-nitrobenzoyl)-3-thiosemicarbazide
    • 1-(3-Nitro-benzoyl)-thiosemicarbazid
    • 1-(3-nitro-benzoyl)-thiosemicarbazide
    • 1-(M-NITROBENZOYL)-3-THIOSEMICARBAZIDE
    • 1-[(3-nitrophenyl)methyl]-1H-indole-3-carboxaldehyde
    • AC1NQ8T5
    • Benzoic acid, 3-nitro-, 2-(aminothioxomethyl)hydrazide
    • CHEMBL1935521
    • NSC703
    • Oncrasin 68
    • DTXSID401218014
    • MLS000681232
    • HMS2558I17
    • cid_883348
    • SMR000269487
    • SR-01000236984
    • SR-01000236984-1
    • 1-[(3-nitrophenyl)methyl]indole-3-carbaldehyde
    • Oprea1_583319
    • BDBM93995
    • CS-0117352
    • 1-(3-nitrobenzyl)indole-3-carbaldehyde
    • CHEMBL1346147
    • Oprea1_238489
    • 591210-47-8
    • 1-[(3-nitrophenyl)methyl]-3-indolecarboxaldehyde
    • SCHEMBL4352711
    • AKOS000289133
    • STL416820
    • Inchi: 1S/C16H12N2O3/c19-11-13-10-17(16-7-2-1-6-15(13)16)9-12-4-3-5-14(8-12)18(20)21/h1-8,10-11H,9H2
    • InChI Key: QTPRVUJWBJZGNE-UHFFFAOYSA-N
    • SMILES: O=CC1=CN(CC2C=CC=C(C=2)[N+](=O)[O-])C2C=CC=CC=21

Computed Properties

  • Exact Mass: 280.08479225g/mol
  • Monoisotopic Mass: 280.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 67.8Ų
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